N-(8-Cyano-1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-4-methylbenzamide

• IUPAC Name: N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-4-methylbenzamide
• InChI: InChI=1S/C17H19FN2O3/c1-12-2-3-13(14(18)10-12)15(21)20-16(11-19)4-6-17(7-5-16)22-8-9-23-17/h2-3,10H,4-9H2,1H3,(H,20,21)
• InChI Key: MYNOZQODWCHARG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2(CCC3(CC2)OCCO3)C#N)F
• Molecular Formula: C17H19FN2O3
• Molecular Weight: 318.34 g/mol

Description

“1,4-dioxaspiro[4.5]decan-8-one” and “1,4-Dioxa-8-azaspiro[4.5]decane” are laboratory chemicals. They are used in the synthesis of various compounds.

Synthesis Analysis

“1,4-Dioxa-8-azaspiro[4.5]decane” was used in the synthesis of "1,4-dioxa-8-azaspiro deca spirocyclotriphosphazenes". It is a derivative formed from the condensation of cyclohexanone.

Molecular Structure Analysis

The molecular formula of “1,4-dioxaspiro[4.5]decan-8-one” is C8H12O3. The molecular weight is 156.18 g/mol. The InChI code is "InChI=1S/C8H14O2/c1-2-4-8(5-3-1)9-6-7-10-8/h1-7H2".

Scientific Research Applications

Synthesis and Antiviral Evaluation

Researchers have synthesized a series of compounds, including spirothiazolidinone derivatives, by cyclocondensation reactions, showing significant antiviral activity against influenza A/H3N2 virus and human coronavirus 229E (Apaydın et al., 2020). This indicates the potential for similar compounds to be synthesized for targeted antiviral applications.

Novel Compounds from Oleic Acid

Another study focused on synthesizing novel compounds derivated from oleic acid for potential use as biolubricants, showcasing the versatility of spiro compounds in creating environmentally friendly and sustainable materials (Kurniawan et al., 2017).

Urease Inhibition for Antimicrobial Purposes

Flurofamide, a urease inhibitor, demonstrated potent inhibition against Ureaplasma urealyticum, suggesting the potential for structurally related compounds to serve as chemotherapeutic agents and biochemical tools (Kenny, 1983).

Cellular Proliferation Imaging in Tumors

A study evaluating the feasibility of imaging tumor proliferation with 18F-ISO-1 in patients suggests the potential for similar fluorinated compounds to be used in PET imaging to evaluate the proliferative status of solid tumors, indicating a significant correlation with the proliferation marker Ki-67 (Dehdashti et al., 2013).

Synthesis of Derivatives for Chemical Studies

The synthesis of derivatives based on 1,4-dioxaspiro[4.5]decan-8-one for the study of chemical behaviors under different conditions shows the chemical versatility and potential for further applications in material science and chemistry (Samsonov & Volodarsky, 2000).

Safety and Hazards

“1,4-dioxaspiro[4.5]decan-8-one” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It should be handled with protective gloves, protective clothing, eye protection, and face protection.